Cas no 23229-72-3 (5-Ethylthiophene-2-carboxylic acid)

5-Ethylthiophene-2-carboxylic acid Properties

Names and Identifiers

• 5-Ethylthiophene-2-carboxylic acid
• 2-Thiophenecarboxylicacid, 5-ethyl-
• 5-Ethyl-thiophene-2-carboxylic acid
• 5-ethylthiophene-2-carboxylic acid(SALTDATA: FREE)
• DTXSID40343206
• J-517479
• A816634
• SCHEMBL262044
• CS-0099725
• BDBM50467714
• AKOS000118349
• 5-ethyl-thiophene-2-carboxylic acid, AldrichCPR
• FT-0638307
• 2-Thiophenecarboxylic acid, 5-ethyl-
• EN300-13778
• FS-1379
• BB 0258758
• 23229-72-3
• 5-ethylthiophene-2-carboxylicacid
• MFCD00130089
• AT16403
• 5-Ethyl-2-thiophenecarboxylic acid #
• CHEMBL4280745
• 5-Ethyl-2-thiophenecarboxylic acid
• AI-942/25034437
• ALBB-000936
• BBL028250
• STK348654
• +Expand

• MDL： MFCD00130089
• InChIKey： ZVBNGIDVTPTFCL-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8O2S/c1-2-5-3-4-6(10-5)7(8)9/h3-4H,2H2,1H3,(H,8,9)
• SMILES： CCC1=CC=C(C(=O)O)S1

Computed Properties

• Exact Mass: 156.02500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 155.016675
• Heavy Atom Count: 10
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 68.4

Experimental Properties

• LogP: 2.00870
• PSA: 65.54000
• Refractive Index: 1.575
• Boiling Point: 286.1 °C at 760 mmHg
• Flash Point: 126.8 °C
• Color/Form: solid
• Density: 1.257

5-Ethylthiophene-2-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

5-Ethylthiophene-2-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%